Cas no 1416990-04-9 (3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione)

• Product Name: 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• CAS No: 1416990-04-9
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6427513
• PubChem ID: 71517741
• Update Time: 2025-10-05

3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• 2,6-Piperidinedione, 3-(1,3-dihydro-6-methyl-1-oxo-2H-isoindol-2-yl)-
• 3-(6-methyl-1-oxo-isoindolin-2-yl)piperidine-2,6-dione
• EN300-1272421
• CHEMBL2324721
• starbld0007211
• SCHEMBL19451224
• 3-(6-Methyl-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• 1416990-04-9

• Inchi： 1S/C14H14N2O3/c1-8-2-3-9-7-16(14(19)10(9)6-8)11-4-5-12(17)15-13(11)18/h2-3,6,11H,4-5,7H2,1H3,(H,15,17,18)
• InChI Key： TUBWIYFPDZJZPI-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=C(C)C=C3)C1=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 551.9±50.0 °C(Predicted)
• pka: 10.74±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione

Comprehensive Overview of 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (CAS No. 1416990-04-9)

3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione, with the CAS number 1416990-04-9, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique isoindolinone and piperidine-2,6-dione moieties, is being explored for its potential therapeutic applications. Researchers are particularly interested in its structural similarity to known bioactive compounds, which may contribute to its efficacy in modulating specific biological pathways.

The compound's molecular structure features a 6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl group attached to a piperidine-2,6-dione core, a configuration that suggests potential interactions with enzymes and receptors involved in inflammation and cellular proliferation. Recent studies have highlighted its relevance in the context of drug discovery, especially in the development of small-molecule inhibitors. Its CAS No. 1416990-04-9 is frequently cited in patent applications and scientific literature, underscoring its growing importance in medicinal chemistry.

In the realm of user-searched topics, questions such as "What are the applications of 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione?" or "How does CAS 1416990-04-9 compare to other isoindolinone derivatives?" are increasingly common. This reflects a broader interest in targeted therapies and precision medicine, where compounds like this are evaluated for their specificity and low off-target effects. The compound's potential role in addressing unmet medical needs aligns with current trends in personalized healthcare and biomarker-driven treatment strategies.

From a synthetic chemistry perspective, the preparation of 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione involves multi-step organic reactions, often starting from commercially available phthalic anhydride derivatives. Optimizing its yield and purity is a key focus for industrial and academic labs, as highlighted by recent publications on green chemistry and sustainable synthesis. The compound's physicochemical properties, such as solubility and stability, are also critical for formulation development, a topic frequently searched by professionals in pharmaceutical manufacturing.

Another area of interest is the compound's potential mechanism of action. Preliminary data suggest it may interact with ubiquitin-proteasome pathways or inflammatory cytokines, making it a candidate for research in autoimmune and oncological disorders. This aligns with trending searches like "novel small-molecule immunomodulators" or "CAS 1416990-04-9 and cancer research." Such inquiries reflect the compound's relevance to cutting-edge biomedical innovation.

In summary, 3-(6-methyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (CAS No. 1416990-04-9) represents a promising scaffold in modern drug development. Its structural features, combined with emerging biological insights, position it as a compound of interest for researchers exploring next-generation therapeutics. As the scientific community continues to investigate its applications, this molecule is likely to remain a focal point in discussions about innovative pharmacophores and translational medicine.